4-Phenyl-piperazine-1-carbonyl chloride

• Molecular Formula: C11H13ClN2O
• Molecular Weight: 224.68 g/mol
• IUPAC Name: 4-phenylpiperazine-1-carbonyl chloride
• InChI: InChI=1S/C11H13ClN2O/c12-11(15)14-8-6-13(7-9-14)10-4-2-1-3-5-10/h1-5H,6-9H2
• InChI Key: ALJWDTLMHKOUIF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C(=O)Cl

Description

4-Phenyl-piperazine-1-carbonyl chloride is a piperazine derivative featuring a phenyl substituent at the 4-position of the piperazine ring and a reactive carbonyl chloride group. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and bioactive molecules. Its structural flexibility allows for modifications that tune solubility, stability, and binding affinity in drug candidates .

Comparison with Similar Compounds

Structural Variations and Physicochemical Properties

The table below highlights key structural analogs, their substituents, molecular formulas, and applications:

Compound Name	Substituent(s)	Molecular Formula	Key Properties/Applications	References
4-Phenyl-piperazine-1-carbonyl chloride	Phenyl at 4-position, carbonyl chloride	C₁₁H₁₂ClN₂O	Intermediate for drug synthesis; high electrophilicity	Inferred
4-Benzyhydrylpiperazine-1-carbonyl chloride	Diphenylmethyl (benzhydryl)	C₁₈H₁₉ClN₂O	Bulky substituent enhances steric hindrance; used in kinase inhibitor synthesis
4-Methylpiperazine-1-carbonyl chloride	Methyl at 4-position	C₆H₁₁ClN₂O	Improved water solubility; used in peptide coupling
4-Ethyl-2,3-dioxo-piperazine carbonyl chloride	Ethyl, dioxo groups	C₇H₉ClN₂O₃	High yield (92.28%); potential for heterocyclic drug scaffolds
1-((4-Chlorophenyl)(phenyl)methyl)piperazine	Chlorophenyl-phenylmethyl	C₁₈H₂₀ClN₂	Intermediate for cetirizine hydrochloride (antihistamine)
[4-(4-Fluorobenzyl)piperazin-1-yl]methanone derivatives	Fluorobenzyl	Varies	Tyrosine kinase inhibitors; enhanced metabolic stability

Research Findings and Trends

• Synthetic Efficiency : Yields for piperazine-carbonyl chlorides vary significantly with substituents. For example, 4-ethyl-2,3-dioxo-piperazine carbonyl chloride achieves 92.28% yield using triphosgene, whereas bulkier analogs like benzhydryl derivatives require specialized conditions .
• Structure-Activity Relationships (SAR) : Fluorine or chlorine substituents enhance pharmacokinetic properties (e.g., metabolic stability and target affinity) in kinase inhibitors .